Cas no 2171665-35-1 (5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid)

• Product Name: 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid
• CAS No: 2171665-35-1
• MF: C₂₇H₃₅N₃O₅
• MW: 481.583907365799
• CID: 6234825
• PubChem ID: 165533958
• Update Time: 2025-05-20

5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid
• 5-[4-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpentanoic acid
• EN300-1578010
• 2171665-35-1

• Inchi： 1S/C27H35N3O5/c1-18(26(32)33)9-8-15-28-25(31)24(14-16-30(2)3)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,8-9,14-17H2,1-3H3,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： ICYUQCDCBIWLLW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC(C(=O)O)C)=O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.25767123g/mol
• Monoisotopic Mass: 481.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Additional information on 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid

5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid (CAS No. 2171665-35-1): A Comprehensive Overview

The compound 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid (CAS No. 2171665-35-1) is a highly specialized amino acid derivative with significant applications in peptide synthesis and bioconjugation. This molecule features a unique combination of functional groups, including a dimethylamino moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carboxylic acid terminus, making it a versatile building block in modern organic chemistry and biochemical research.

One of the most critical aspects of 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amines, allowing for the stepwise construction of peptides with high precision. Researchers and pharmaceutical companies frequently search for Fmoc-protected amino acids like this compound to develop novel therapeutic peptides and biomaterials.

The dimethylamino group in this molecule enhances its solubility in organic solvents, which is crucial for efficient peptide coupling reactions. Additionally, the presence of a carboxylic acid functionality enables further derivatization, such as amide bond formation or esterification, expanding its utility in drug discovery and chemical biology. Recent trends in AI-driven drug design have increased demand for such specialized building blocks, as they enable the rapid assembly of complex molecular architectures.

In the context of bioconjugation, 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid serves as a valuable linker for attaching peptides to other biomolecules or surfaces. This application is particularly relevant in the development of targeted drug delivery systems and diagnostic probes, areas that have seen exponential growth due to advancements in precision medicine.

The synthesis and characterization of this compound require expertise in advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry, to ensure purity and correct structural confirmation. Quality control is paramount, as impurities can significantly impact the efficiency of downstream peptide synthesis applications. Many researchers searching for CAS 2171665-35-1 are particularly interested in its HPLC purity and storage conditions, which are critical for reproducible results.

From a commercial perspective, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to the growing peptide therapeutics market. With increasing interest in personalized medicine and biologics, this niche chemical is becoming more prominent in research and industrial settings. Suppliers often highlight its use in high-throughput screening and combinatorial chemistry, where rapid access to diverse molecular structures is essential.

Environmental and safety considerations for handling 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid are standard for laboratory chemicals of its class. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed. This aspect is frequently searched by new researchers entering the field of peptide chemistry.

Future applications of this compound may expand into emerging areas like supramolecular chemistry and nanomaterial functionalization, where its unique structural features could enable new types of molecular self-assembly. The Fmoc group in particular has shown promise in creating hydrogel-forming peptides, a hot topic in tissue engineering research.

For researchers considering 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid for their projects, it's important to note that its stereochemical purity can significantly influence experimental outcomes. Many recent publications have emphasized the importance of chiral purity in peptide-based drug development, making this a key consideration when sourcing the compound.

The price and availability of CAS 2171665-35-1 vary depending on quantity and supplier, with custom synthesis options available for large-scale requirements. Comparison shopping for this specialty chemical often involves evaluating technical support offerings and certificates of analysis, which are particularly important for GMP-compliant applications.

In conclusion, 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpentanoic acid represents an important tool in modern chemical biology and pharmaceutical research. Its unique combination of protective groups and reactive functionalities makes it indispensable for researchers working at the intersection of organic chemistry and life sciences. As the field of peptide-based therapeutics continues to grow, the significance of such specialized building blocks will only increase.